molecular formula C26H26ClN3O4S B11631643 Propan-2-yl 4-(4-chlorophenyl)-5-cyano-6-({2-[(4-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate

Propan-2-yl 4-(4-chlorophenyl)-5-cyano-6-({2-[(4-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate

Cat. No.: B11631643
M. Wt: 512.0 g/mol
InChI Key: MNSFLQYJLQLYTC-UHFFFAOYSA-N
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Description

This compound is a complex organic molecule with a long and intricate name. Let’s break it down:

    Propan-2-yl: This refers to the isopropyl group, which consists of three carbon atoms.

    4-(4-chlorophenyl): A phenyl ring with a chlorine substituent at the 4-position.

    5-cyano: Contains a cyano (CN) group at the 5-position.

    6-({2-[(4-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-2-methyl-1,4-dihydropyridine-3-carboxylate: The heart of the compound, combining a dihydropyridine ring, a sulfanyl group, and an ester functionality.

Preparation Methods

Chemical Reactions Analysis

    Oxidation and Reduction: The compound may undergo redox reactions due to the presence of functional groups like the cyano group.

    Substitution Reactions: The chlorine substituent can participate in substitution reactions.

    Common Reagents: Reagents like hydrogen peroxide (for oxidation), reducing agents (for reduction), and nucleophiles (for substitution) may be used.

    Major Products: The exact products depend on reaction conditions, but variations of the compound with modified functional groups are likely.

Scientific Research Applications

    Medicine: Investigate its potential as a drug candidate due to its structural features.

    Chemical Biology: Study its interactions with biological macromolecules.

    Industry: Explore applications in materials science or catalysis.

Mechanism of Action

The compound’s mechanism of action likely involves binding to specific molecular targets (e.g., enzymes, receptors) and modulating cellular pathways. Further research is needed to elucidate these details.

Comparison with Similar Compounds

While I don’t have direct information on similar compounds, this compound’s unique combination of functional groups makes it intriguing for further investigation.

Properties

Molecular Formula

C26H26ClN3O4S

Molecular Weight

512.0 g/mol

IUPAC Name

propan-2-yl 4-(4-chlorophenyl)-5-cyano-6-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-2-methyl-1,4-dihydropyridine-3-carboxylate

InChI

InChI=1S/C26H26ClN3O4S/c1-15(2)34-26(32)23-16(3)29-25(21(13-28)24(23)17-5-7-18(27)8-6-17)35-14-22(31)30-19-9-11-20(33-4)12-10-19/h5-12,15,24,29H,14H2,1-4H3,(H,30,31)

InChI Key

MNSFLQYJLQLYTC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=C(C=C2)OC)C#N)C3=CC=C(C=C3)Cl)C(=O)OC(C)C

Origin of Product

United States

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